Cas no 1261870-74-9 (2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid)

• Product Name: 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid
• CAS No: 1261870-74-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD18416362
• CID: 5608114
• PubChem ID: 82402911
• Update Time: 2025-06-26

2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-1H-2-benzopyran-5-acetic acid
• 3,4-Dihydro-1H-2-benzopyran-5-acetic acid (ACI)
• 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid

• MDL： MFCD18416362
• Inchi： 1S/C11H12O3/c12-11(13)6-8-2-1-3-9-7-14-5-4-10(8)9/h1-3H,4-7H2,(H,12,13)
• InChI Key： AWEBFUWRHOUXNP-UHFFFAOYSA-N
• SMILES： O=C(CC1C2CCOCC=2C=CC=1)O

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid

2-(3,4-Dihydro-1H-2-benzopyran-5-yl)acetic Acid: A Comprehensive Overview

The compound 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid, identified by the CAS number 1261870-74-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a benzene ring fused to a pyran ring. The presence of the acetic acid group further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The unique structure of 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid allows for diverse interactions with biological systems, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a modulator of cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the coupling of a benzopyran derivative with an acetic acid moiety under controlled conditions. This method ensures high yield and purity, which are critical for subsequent biological testing. The optimization of synthetic routes has been a focal point in recent research, driven by the need for scalable production methods to meet increasing demand for this compound.

In terms of pharmacological properties, 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid has demonstrated significant anti-inflammatory activity in preclinical models. Studies have shown that it inhibits key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative damage to cellular components.

The application of this compound extends beyond pharmacology into materials science. Researchers have investigated its use as a precursor in the synthesis of advanced materials, such as polymeric films with tailored mechanical and optical properties. The ability to functionalize the molecule further enhances its utility in creating materials with specific applications in electronics and biotechnology.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the biological activity of 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid. Molecular docking studies have revealed key interactions between the compound and target proteins, shedding light on its binding affinity and selectivity. These findings are paving the way for rational drug design strategies aimed at improving its therapeutic potential.

In conclusion, 2-(3,4-dihydro-1H-2-benzopyran-5-yl)acetic acid is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological research, positions it as a valuable tool in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and materials.